Cas no 1013427-71-8 (Phenyl isocyanate-15N)

• Product Name: Phenyl isocyanate-15N
• CAS No: 1013427-71-8
• MF: C₇H₅NO
• MW: 120.114110708237
• CID: 2623101
• Update Time: 2023-08-07

Phenyl isocyanate-15N Chemical and Physical Properties

Names and Identifiers

• (~15~N)Isocyanatobenzene
• Phenyl isocyanate-15N

• Inchi： 1S/C7H5NO/c9-6-8-7-4-2-1-3-5-7/h1-5H/i8+1
• InChI Key： DGTNSSLYPYDJGL-VJJZLTLGSA-N
• SMILES： O=C=[15N]C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• XLogP3: 2.7
• Topological Polar Surface Area: 29.4